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Compound of Interest

Compound Name: PNA5

Cat. No.: B1193402 Get Quote

PNA5 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of PNA5, a novel

glycosylated Angiotensin-(1-7) Mas receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is PNA5 and what makes it more stable than native Angiotensin-(1-7)?

A1: PNA5 is a modified version of Angiotensin-(1-7) where the seventh amino acid, proline, is

replaced with a glycosylated serine, and the C-terminus is amidated.[1][2] This glycosylation

provides a shield against enzymatic degradation, significantly increasing its stability and

bioavailability compared to the native peptide.[2][3]

Q2: What are the recommended storage conditions for PNA5?

A2: While specific supplier recommendations should always be followed, general guidance for

peptide storage can be applied. For long-term storage, lyophilized PNA5 powder should be

stored at -20°C or -80°C. For short-term storage of solutions, refrigeration is recommended.

For example, dosing formulations of PNA5 have been shown to be stable for up to 9 days

when refrigerated.[1] Plasma samples containing PNA5 for analysis have been stored at -80°C.

[4]

Q3: How should I reconstitute lyophilized PNA5?
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A3: PNA5 for in vivo studies has been successfully dissolved in 0.9% sodium chloride (saline)

for injection.[1] For cell culture experiments, use a sterile, appropriate buffer such as PBS. To

ensure complete dissolution, gently vortex the vial.

Q4: What is the stability of PNA5 in solution?

A4: PNA5 solutions exhibit good stability under common laboratory conditions. Dosing

formulations at concentrations of 0.1 mg/mL and 10 mg/mL in saline are stable for at least 24

hours at room temperature and for 9 days under refrigerated conditions.[1] In vitro studies have

shown that after 20 minutes, nearly 90% of PNA5 remains intact, compared to less than 7% of

the native Ang-(1-7).[2]

Troubleshooting Guides
Q5: I am observing lower than expected efficacy in my in vivo experiments. Could this be

related to PNA5 stability?

A5: This is possible. Ensure that your PNA5 solutions are being prepared fresh and stored

correctly. If you are storing solutions, adhere to the recommended stability timelines. For

instance, if you are using a saline-based solution, it should be used within 24 hours if kept at

room temperature or within 9 days if refrigerated.[1] For longer-term studies, consider using an

extended-release formulation if available, or prepare fresh solutions for each administration.[4]

Q6: My in vitro results are inconsistent. How can I ensure my PNA5 is active?

A6: Inconsistent results could stem from several factors, including PNA5 degradation.

Preparation: Prepare fresh solutions for your experiments whenever possible.

Storage: If you must store stock solutions, aliquot them to avoid repeated freeze-thaw

cycles, which can degrade peptides.

Handling: When thawing an aliquot, do so quickly and keep it on ice until use.

Validation: If you continue to see inconsistencies, consider performing a quality control check

on a new batch of PNA5 or validating the activity of your current batch with a simple,

established assay.
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Q7: I am concerned about the degradation products of PNA5. Are they toxic?

A7: The degradation of PNA5 begins with the removal of the sugar moiety, followed by

cleavage at several peptide sites.[5] Studies have shown no evidence that the glycosylation

leads to harmful degradation products. The resulting fragments are similar to those produced

by the natural degradation of endogenous Ang-(1-7).[5]

Data on PNA5 Stability
The stability of PNA5 has been assessed in various conditions, highlighting its improvement

over the native Angiotensin-(1-7) peptide.

Table 1: Stability of PNA5 Dosing Formulations in 0.9% Saline

Concentration
Storage
Temperature

Duration Stability Confirmed

0.1 mg/mL Room Temperature 24 hours Yes[1]

10 mg/mL Room Temperature 24 hours Yes[1]

0.1 mg/mL Refrigerated 9 days Yes[1]

10 mg/mL Refrigerated 9 days Yes[1]

Table 2: In Vitro Degradation of PNA5 vs. Angiotensin-(1-7)

Peptide Time Percent Remaining

PNA5 20 minutes 89.6% ± 7.9%[2]

Angiotensin-(1-7) 20 minutes 6.6% ± 7.9%[2]

Key Experimental Protocols
Protocol 1: In Vitro Degradation Assay

This protocol is based on the methodology used to compare the in vitro degradation of PNA5
and Ang-(1-7).[2]
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Objective: To determine the in vitro half-life of PNA5 compared to a control peptide.

Materials:

PNA5

Angiotensin-(1-7) (as control)

Appropriate buffer (e.g., plasma or serum from the species of interest)

Incubator at 37°C

LC-MS/MS system for peptide quantification

Methodology:

Prepare stock solutions of PNA5 and Ang-(1-7) in a suitable solvent.

Spike the peptides into the plasma or serum at a known final concentration.

Incubate the samples at 37°C.

At various time points (e.g., 0, 5, 10, 20, 30, 60 minutes), take aliquots of the samples.

Immediately stop the enzymatic degradation in the aliquots by adding a quenching solution

(e.g., acetonitrile with formic acid).

Process the samples for analysis (e.g., protein precipitation, centrifugation).

Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining

amount of intact peptide at each time point.

Calculate the percentage of peptide remaining at each time point relative to the 0-minute

time point.

Plot the percentage of remaining peptide against time and fit the data to an exponential

decay curve to determine the half-life (t½).
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Caption: PNA5 degradation starts with the removal of the sugar moiety.[5]
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Caption: General workflow for a PNA5 in vivo study.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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